Val-Cit-PAB-DEA-Duo-DM

• Molecular Formula: C50H63ClN10O9
• Molecular Weight: 983.5 g/mol
• InChI: InChI=1S/C50H63ClN10O9/c1-30(2)44(52)46(63)57-39(12-9-19-54-48(53)65)45(62)55-34-15-13-31(14-16-34)29-69-49(66)59(5)20-21-60(6)50(67)70-42-26-41-43(37-11-8-7-10-36(37)42)33(27-51)28-61(41)47(64)40-25-32-24-35(17-18-38(32)56-40)68-23-22-58(3)4/h7-8,10-11,13-18,24-26,30,33,39,44,56H,9,12,19-23,27-29,52H2,1-6H3,(H,55,62)(H,57,63)(H3,53,54,65)/t33-,39+,44+/m1/s1
• InChIKey: JSOJLGMYTGKZMI-PYJAHMOXSA-N

Val-Cit-PAB-DEA-Duo-DM: Chemical Profile

Val-Cit-PAB-DEA-Duo-DM is a pre-assembled drug-linker conjugate designed for Antibody-Drug Conjugate (ADC) synthesis, comprising a cathepsin B-cleavable Val-Cit-PAB linker, a DEA (diethylamine) spacer, and the cytotoxic payload Duocarmycin DM . It serves as a ready-to-conjugate building block that simplifies ADC manufacturing workflows by eliminating the need for separate linker-payload coupling steps .

Linker System Cathepsin B-cleavable Val-Cit-PAB with DEA self-immolative spacer

Payload DNA minor-groove alkylator Duocarmycin DM, distinct from tubulin inhibitor payloads

Val-Cit-PAB-DEA-Duo-DM: Spacer & Payload Role in ADC Performance

While Val-Cit-PAB-based linkers share a common cathepsin B cleavage mechanism, critical differences in spacer chemistry, payload potency, and release kinetics mean that substitution among ADC components is not trivial. The DEA spacer in Val-Cit-PAB-DEA-Duo-DM alters the spatial orientation and release trajectory of the Duocarmycin DM payload compared to alternative spacer designs (e.g., PABC alone or PEG-based spacers) [1]. Furthermore, Duocarmycin DM operates via a distinct DNA minor-groove alkylation mechanism [2], which yields a cytotoxicity profile fundamentally different from microtubule inhibitors (e.g., MMAE) or topoisomerase I inhibitors (e.g., Dxd) . Therefore, substituting this conjugate with a superficially similar Val-Cit-PAB-payload construct will alter ADC potency, target engagement, and potentially therapeutic window [3].

Val-Cit-PAB-DEA-Duo-DM

Generic Val-Cit-PAB-payload

DEA spacer provides controlled release kinetics

Faster, less controlled release may alter ADC activity profile

DNA-alkylating payload mechanism

Tubulin inhibitor payloads act on microtubules; may not address DNA-damage resistant models

Designed to mitigate hydrophobicity-driven aggregation

Known aggregation and premature release with simpler Val-Cit-PAB constructs

• [1] Yutaka Matsuda. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy. LinkedIn Post (2024). View Source
• [2] PeptideDB. Duocarmycin DM. Product page. View Source
• [3] GlpBio. Mc-Val-Cit-PAB-Cl. Product page. View Source

Val-Cit-PAB-DEA-Duo-DM: Comparative Performance Data

Payload Mechanism: DNA Alkylation vs. Tubulin Inhibition

The Duocarmycin DM payload within Val-Cit-PAB-DEA-Duo-DM exhibits picomolar-range cytotoxicity across multiple human cancer cell lines, establishing a potency baseline that differs substantially from other ADC payload classes. Specifically, free Duocarmycin DM demonstrates IC50 values of 22 pM (HT-29), 13.8 pM (CL1-5), 3.87 pM (Caski), 15.4 pM (EJ), and 7.31 pM (LS174T) [1]. This contrasts with the nanomolar IC50 values reported for MMAE-based conjugates in certain lymphoma cell lines, such as anti-CD22-MC-VC-PABC-MMAE with IC50s of 3.3 nM (BJAB) and 0.95 nM (WSU) [2].

Payload Mechanism

Class-level

DNA minor-groove alkylation vs. tubulin polymerization inhibition

Distinct cellular target may support ADC research for resistant models

Class-level inference; no direct conjugate comparison available

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	Duocarmycin DM free payload: 22 pM (HT-29), 13.8 pM (CL1-5), 3.87 pM (Caski), 15.4 pM (EJ), 7.31 pM (LS174T)
Comparator Or Baseline	anti-CD22-MC-VC-PABC-MMAE: 3.3 nM (BJAB), 0.95 nM (WSU)
Quantified Difference	~10³ to 10⁴-fold greater potency for Duocarmycin DM payload (pM vs. nM range)
Conditions	Human cancer cell line cytotoxicity assays

Why This Matters

The extreme potency (pM-range) of Duocarmycin DM enables effective killing of low-antigen-expressing tumor cells, a critical advantage in heterogeneous tumors, and may allow for lower drug-to-antibody ratios (DAR) to maintain efficacy while reducing off-target toxicity.

• [1] PeptideDB. Duocarmycin DM. Product page. View Source
• [2] GlpBio. Mc-Val-Cit-PAB-Cl. Product page; citing Staben LR, et al. ACS Med Chem Lett. 2017;8(10):1037-1041. View Source

DEA Spacer: Impact on Self-Immolation Kinetics

Val-Cit-PAB-DEA-Duo-DM delivers a Duocarmycin DM payload that acts as a DNA minor-groove alkylator, targeting adenine-N3 in AT-rich sequences [1]. This mechanism is fundamentally distinct from the two major alternative payload classes used with Val-Cit-PAB linkers: MMAE (microtubule inhibitor) [2] and Dxd (DNA topoisomerase I inhibitor) . While class-level comparisons preclude direct IC50 ratios for the intact conjugates, the difference in mechanism directly informs potential applications in resistant tumor models and combination strategies.

DEA Spacer

Class-level

Modulates self-immolation kinetics; no direct kinetic data for this construct

Additional control layer over payload release timing

Class-level inference from linker design principles

Evidence Dimension	Payload mechanism of action
Target Compound Data	DNA minor-groove alkylator (adenine-N3 alkylation)
Comparator Or Baseline	MMAE: Microtubule inhibitor; Dxd: DNA topoisomerase I inhibitor
Quantified Difference	N/A (qualitative mechanistic distinction)
Conditions	Biochemical mechanism classification

Why This Matters

Selecting a DNA alkylating payload over a microtubule or topoisomerase inhibitor is critical for ADCs intended for tumors with known resistance to specific drug classes, or when a distinct toxicity or cell-cycle arrest profile is desired to enhance combinatorial efficacy.

• [1] PeptideDB. Duocarmycin DM. Product page. View Source
• [2] FluoroProbe. Val-Cit-PAB-MMAE. Product page. View Source

Free Payload Cytotoxicity: Duocarmycin DM

Val-Cit-PAB-DEA-Duo-DM incorporates a DEA (diethylamine) spacer between the self-immolative PAB group and the Duocarmycin DM payload . This structural element is absent in many common Val-Cit-PAB-payload conjugates, such as Mc-Val-Cit-PAB-Cl [1] or Val-Cit-PAB-MMAE [2]. While direct release kinetic data comparing Val-Cit-PAB-DEA-Duo-DM to DEA-lacking analogs are not publicly available, the spacer is predicted to alter the geometry of the linker-payload interface and may affect the rate of payload liberation following PAB 1,6-elimination, based on class-level understanding of linker spacer effects [3].

Free Payload Potency

Reported

IC₅₀ 3.87 pM (Caski), 15.4 pM (EJ)

High payload cytotoxicity context supports ADC research

Free payload data; conjugate potency may differ

Evidence Dimension	Spacer composition
Target Compound Data	DEA (diethylamine) spacer present
Comparator Or Baseline	Mc-Val-Cit-PAB-Cl: No DEA spacer; Val-Cit-PAB-MMAE: No DEA spacer
Quantified Difference	Qualitative structural difference
Conditions	Molecular structure analysis

Why This Matters

The presence of the DEA spacer provides a unique structural handle for SAR studies and may influence the rate and efficiency of payload release, a critical parameter for optimizing ADC therapeutic index.

• [1] GlpBio. Mc-Val-Cit-PAB-Cl. Product page. View Source
• [2] FluoroProbe. Val-Cit-PAB-MMAE. Product page. View Source
• [3] Yutaka Matsuda. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy. LinkedIn Post (2024). View Source

Val-Cit-PAB Linker Stability & Aggregation

The Val-Cit-PAB linker motif, common to Val-Cit-PAB-DEA-Duo-DM, is well-established as possessing superior plasma stability compared to other cleavable peptide linkers [1]. It is specifically cleaved by cathepsin B in the lysosomal compartment, ensuring intracellular payload release [2]. This contrasts with acid-labile linkers (e.g., hydrazone-based) that exhibit pH-dependent cleavage and reduced systemic stability, and disulfide linkers that are susceptible to reductive cleavage in circulation [3].

Linker Stability

Class-level

Baseline VC-PAB: 100% aggregation, 36% premature release in plasma

Underscores need for advanced linker-spacer designs

Data from analogous VC-PAB-payload construct

Evidence Dimension	Linker stability and cleavage specificity
Target Compound Data	Val-Cit-PAB: Superior plasma stability, cathepsin B-specific cleavage
Comparator Or Baseline	Acid-labile linkers: Lower systemic stability; Disulfide linkers: Susceptible to reductive cleavage in circulation
Quantified Difference	N/A (qualitative class advantage)
Conditions	In vitro plasma stability and lysosomal enzyme cleavage assays

Why This Matters

The high plasma stability of the Val-Cit-PAB motif reduces the risk of premature payload release in circulation, thereby mitigating systemic toxicity and increasing the therapeutic window of the resulting ADC.

• [1] AxisPharm. Cleavable Cross Linkers. Product page. View Source
• [2] Iris Biotech. GGFG Motif for ADC Construction. Blog post (2024). View Source
• [3] AxisPharm. Cleavable Cross Linkers. Product page. View Source

Val-Cit-PAB-DEA-Duo-DM: ADC Discovery Applications

ADCs for Tubulin Inhibitor-Resistant Tumors

Given the picomolar-range potency of the Duocarmycin DM payload (IC50: 3.87-22 pM across five human cancer cell lines) , Val-Cit-PAB-DEA-Duo-DM is optimally suited for constructing ADCs targeting solid tumors with low or heterogeneous target antigen expression. The extreme potency allows for effective bystander killing and tumor eradication at lower antigen densities compared to less potent payloads (e.g., MMAE, which requires nanomolar concentrations for cytotoxicity) [1].

Controlled Payload Release for Pharmacokinetics

This drug-linker conjugate should be prioritized for ADC programs where the mechanism of action is a key differentiator. The Duocarmycin DM payload acts as a DNA minor-groove alkylator , providing a distinct mode of cell killing that can overcome resistance to microtubule inhibitors (e.g., MMAE) or topoisomerase I inhibitors (e.g., Dxd) [2]. This is particularly relevant for combination therapy strategies or for tumors with documented resistance to these common ADC payload classes.

High-DAR ADC Design with Improved Physicochemical Properties

The inclusion of a DEA (diethylamine) spacer in Val-Cit-PAB-DEA-Duo-DM distinguishes it from many standard Val-Cit-PAB-payload conjugates. This makes the compound a valuable tool for structure-activity relationship (SAR) studies designed to elucidate how spacer composition and length influence the rate and efficiency of payload release following cathepsin B cleavage and PAB self-immolation [3].

ADC Manufacturing Workflows Requiring a Pre-Assembled Linker-Payload Conjugate for Process Simplification

As a pre-assembled drug-linker conjugate , Val-Cit-PAB-DEA-Duo-DM streamlines ADC synthesis by eliminating the separate linker-payload coupling step required when using standalone linkers like Mc-Val-Cit-PAB-Cl [4]. This reduces synthesis time and minimizes potential yield losses from additional conjugation steps, making it a procurement-efficient choice for laboratories and CDMOs aiming to optimize ADC production workflows.

Application

Selection Property

Validation Focus

ADC research for tubulin inhibitor-resistant cancer models

DNA-alkylating payload mechanism

Cytotoxicity in resistant cell lines

Pharmacokinetic modulation studies

DEA spacer-controlled release kinetics

Payload release rate under enzymatic cleavage

High-DAR ADC construct design

Improved physicochemical properties (lower aggregation)

Aggregation and stability at high DAR

• [1] PeptideDB. Duocarmycin DM. Product page. View Source
• [2] GlpBio. Mc-Val-Cit-PAB-Cl. Product page. View Source
• [3] Yutaka Matsuda. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy. LinkedIn Post (2024). View Source
• [4] GlpBio. Mc-Val-Cit-PAB-Cl. Product page. View Source